![molecular formula C13H18N2O2 B3038887 3-amino-N-cyclopentyl-4-methoxybenzamide CAS No. 926249-82-3](/img/structure/B3038887.png)
3-amino-N-cyclopentyl-4-methoxybenzamide
Overview
Description
3-amino-N-cyclopentyl-4-methoxybenzamide is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields of research and industry. It has a molecular formula of C13H18N2O2 and a molecular weight of 234.29 .
Molecular Structure Analysis
The molecular structure of 3-amino-N-cyclopentyl-4-methoxybenzamide can be analyzed using density functional theory . The possibility of formation of intramolecular hydrogen bonding can be identified from structural parameter analysis and confirmed with the natural bond orbital (NBO), molecular electrostatic potential (MEP), and natural charge analysis .Scientific Research Applications
Synthesis and Structural Analysis
Rh(III)-Catalyzed Synthesis : A Rh(III)-catalyzed reaction involving N-methoxybenzamides, including compounds similar to 3-amino-N-cyclopentyl-4-methoxybenzamide, is utilized for the synthesis of 3-amino-4-arylisoquinolinone structures. This method provides a convenient route to such compounds, leveraging C-H bond activation and formal [4 + 2] cycloaddition mechanisms (Li et al., 2019).
Molecular Structure Modeling : The structure of similar N-methoxybenzamides has been investigated through acylation reactions, characterized using NMR and elemental analysis. Single-crystal X-ray diffraction and DFT calculations assess the impact of intermolecular interactions, such as dimerization and crystal packing, on molecular geometry (Karabulut et al., 2014).
Chemical Synthesis and Reactions
Oxidant- and Metal-Free Synthesis : The synthesis of biologically significant 4(3H)-quinazolinones from compounds like 2-amino-N-methoxybenzamides demonstrates a unique synthesis method. This approach is characterized by the absence of oxidants and heavy-metal catalysts, highlighting its environmentally friendly nature (Cheng et al., 2014).
Antibacterial Applications : Related compounds to 3-amino-N-cyclopentyl-4-methoxybenzamide have been identified as inhibitors of the bacterial cell division protein FtsZ. These findings are crucial for developing new antibacterial agents with improved pharmaceutical properties (Haydon et al., 2010).
Biochemical and Pharmacological Properties
Poly(ADP-ribose) Synthetase Inhibition : Benzamides substituted in the 3-position, including 3-amino and 3-methoxybenzamides, have been found to effectively inhibit poly(ADP-ribose) synthetase. This discovery is crucial for understanding the enzyme's role in cell differentiation and DNA repair mechanisms (Purnell & Whish, 1980).
Antioxidant Activity : Amino-substituted benzamide derivatives, similar to 3-amino-N-cyclopentyl-4-methoxybenzamide, have been studied for their antioxidant properties. Understanding their electrochemical oxidation mechanisms aids in comprehending their free radical scavenging activity (Jovanović et al., 2020).
properties
IUPAC Name |
3-amino-N-cyclopentyl-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-17-12-7-6-9(8-11(12)14)13(16)15-10-4-2-3-5-10/h6-8,10H,2-5,14H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCLYCIWMEBRKIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2CCCC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701276449 | |
Record name | 3-Amino-N-cyclopentyl-4-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-cyclopentyl-4-methoxybenzamide | |
CAS RN |
926249-82-3 | |
Record name | 3-Amino-N-cyclopentyl-4-methoxybenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=926249-82-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-N-cyclopentyl-4-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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